Cas no 2416081-89-3 ((R)-2,2-Difluoro-cyclobutylamine)

• Product Name: (R)-2,2-Difluoro-cyclobutylamine
• CAS No: 2416081-89-3
• MF: C₄H₇F₂N
• MW: 107.10188794136
• MDL: MFCD34187068
• CID: 5213927
• Update Time: 2026-03-06

(R)-2,2-Difluoro-cyclobutylamine Chemical and Physical Properties

Names and Identifiers

• (R)-2,2-Difluoro-cyclobutylamine

• MDL： MFCD34187068
• Inchi： 1S/C4H7F2N/c5-4(6)2-1-3(4)7/h3H,1-2,7H2/t3-/m1/s1
• InChI Key： UHJMTZCOQFSWEC-GSVOUGTGSA-N
• SMILES： [C@@H]1(N)CCC1(F)F

Additional information on (R)-2,2-Difluoro-cyclobutylamine

(R)-2,2-Difluoro-cyclobutylamine: A Comprehensive Overview

The compound (R)-2,2-Difluoro-cyclobutylamine (CAS No. 2416081-89-3) is a fluorinated cyclic amine that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structural properties, which include a cyclobutane ring substituted with two fluorine atoms at the 2-position and an amine group. The stereochemistry of the compound, denoted by the (R) configuration, plays a crucial role in its reactivity and potential applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of (R)-2,2-Difluoro-cyclobutylamine. Researchers have employed various strategies, including ring-opening reactions of fluorinated epoxides and catalytic asymmetric synthesis, to achieve high yields and enantioselectivity. These methods have not only improved the scalability of production but also opened new avenues for exploring its properties in diverse chemical systems.

The physical and chemical properties of (R)-2,2-Difluoro-cyclobutylamine are highly relevant to its applications. The compound exhibits a melting point of approximately -45°C and a boiling point around 115°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The presence of two fluorine atoms imparts unique electronic characteristics, including increased electronegativity and reduced steric hindrance, which are advantageous in drug design and materials synthesis.

One of the most promising applications of (R)-2,2-Difluoro-cyclobutylamine lies in its use as an intermediate in pharmaceutical chemistry. The compound's ability to participate in nucleophilic substitutions and amidations has made it a valuable building block for constructing bioactive molecules. Recent studies have demonstrated its utility in the synthesis of peptide analogs and small-molecule inhibitors targeting key enzymes involved in cancer and neurodegenerative diseases.

In addition to its role in drug discovery, (R)-2,2-Difluoro-cyclobutylamine has found applications in materials science. Its incorporation into polymer systems has been shown to enhance mechanical properties such as tensile strength and thermal stability. Researchers have also explored its potential as a precursor for fluorinated nanomaterials, leveraging its unique electronic properties to develop advanced materials for energy storage and electronics.

The stereochemistry of (R)-2,2-Difluoro-cyclobutylamine is a critical factor in determining its reactivity and selectivity in chemical reactions. Recent studies have highlighted the importance of chiral induction in asymmetric catalysis, where this compound serves as a chiral auxiliary or ligand. Its ability to induce high enantioselectivity in reactions involving alkenes and alkynes has positioned it as a valuable tool in asymmetric synthesis.

From an environmental standpoint, the stability and biodegradability of (R)-2,2-Difluoro-cyclobutylamine are important considerations. Studies have shown that the compound exhibits moderate biodegradation rates under aerobic conditions, with complete degradation occurring within 48 hours under controlled laboratory settings. Its low toxicity profile makes it suitable for use in industrial processes where environmental impact is a concern.

Looking ahead, the future of (R)-2,2-Difluoro-cyclobutylamine is poised for growth as researchers continue to uncover new applications across multiple disciplines. Its unique combination of structural features and reactivity makes it an invaluable compound for advancing both fundamental research and industrial applications.